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Compound of Interest

Compound Name: 2-Amino-4-methylheptanoic acid
CAS No.: 101257-43-6
Cat. No.: B3198371
Get Quote
. J

Category: Non-Proteinogenic Amino Acids | Application: Peptidomimetics & Hydrophobic Core
Engineering

Executive Summary

2-Amino-4-methylheptanoic acid (CsH17NO3) is a lipophilic, non-proteinogenic a-amino acid
structurally analogous to Leucine and Isoleucine. It serves as a critical "hydrophobic probe" in
medicinal chemistry, utilized to enhance the membrane permeability, proteolytic stability, and
receptor binding affinity of therapeutic peptides.

Unlike standard amino acids, its extended aliphatic side chain (a 2-methylpentyl group) creates
a distinct steric volume that can fill hydrophobic pockets in target proteins more effectively than
Leucine, while avoiding the excessive bulk of long-chain fatty amino acids. This guide details its
physicochemical profile, asymmetric synthesis via the Schdéllkopf method, and strategic
incorporation into peptide drug candidates.

Chemical Profile & Stereochemistry
Structural Identity
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The molecule features a heptanoic acid backbone with an amino group at C2 and a methyl
substituent at C4. It is effectively a homolog of Leucine extended by two methylene units, or an
isomer of Caprylic (Octanoic) amino acid derivatives.

Property Data

IUPAC Name 2-Amino-4-methylheptanoic acid
Formula CsH17NO:2

Molecular Weight 159.23 g/mol

2-Methylpentyl group (-CH2—CH(CHs)-CHa-
Side Chain ylpentyl group (~CHz-CH(CHs)-CH:

CH2—CHs)
LogP (Predicted) ~2.5 (High Lipophilicity)
pKa values a-COOH: ~2.3
Stereocenters Two (C2 and C4).[1][2][3] Four possible

stereoisomers.

Stereochemical Significance

In biological systems (e.g., naturally occurring peptaibols like Culicinins), the specific
stereoconfiguration often dictates activity.

o Target Isomer:(2S, 4R)-2-Amino-4-methylheptanoic acid.
o Rationale: The (2S) configuration at the

-carbon mimics natural L-amino acids, ensuring compatibility with ribosomal machinery or
standard proteolytic enzymes. The (4R) center provides a specific vector for the methyl
group, often critical for "locking" the side chain into a specific hydrophobic groove.

Asymmetric Synthesis Protocol

Methodology: Schdllkopf Bis-Lactim Ether Synthesis.[4] Objective: Enantioselective
construction of (2S, 4R)-2-Amino-4-methylheptanoic acid.
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This protocol is selected for its high diastereoselectivity (>95% de) and scalability. It utilizes a
chiral auxiliary (Schollkopf reagent) to direct the alkylation of a glycine equivalent.

Retrosynthetic Analysis

The target molecule is disassembled into two key precursors:
e Nucleophile: The lithiated Schollkopf auxiliary (derived from L-Valine and Glycine).

o Electrophile: 1-Bromo-2-methylpentane (chiral or racemic, depending on desired C4 purity).

Step-by-Step Synthesis Workflow

Step 1: Preparation of Electrophile (2-Methylpentyl bromide)
e Reagents: 2-Methyl-1-pentanol, PBrs.

» Action: Convert the alcohol to the bromide. If stereocontrol at C4 is required, start with
commercially available (S)-2-methyl-1-pentanol.

Step 2: Formation of the Bis-Lactim Ether (Chiral Auxiliary)

e Reagents: Cyclo(L-Val-Gly), Trimethyloxonium tetrafluoroborate (MesOBFa).

¢ Mechanism:[5] O-methylation of the diketopiperazine yields the bis-lactim ether.
Step 3: Asymmetric Alkylation (The Key Step)

e Conditions: THF, -78°C, n-Butyllithium (n-BuLi).

» Protocol:

Cool the his-lactim ether solution to -78°C.

o

[¢]

Add n-BuLi dropwise to generate the enolate.

[¢]

Add 1-bromo-2-methylpentane slowly.

o

Stir at -78°C for 4 hours, then allow to warm to room temperature overnight.
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o Note: The isopropyl group of the valine auxiliary sterically shields one face of the enolate,
forcing the electrophile to attack trans to the isopropyl group, establishing the (S)
configuration at the new

-carbon.
Step 4: Hydrolysis and Recovery
e Reagents: 0.25 N HCI, Room Temperature.
» Action: Mild acid hydrolysis cleaves the auxiliary.

» Result: Releases the target amino acid methyl ester and the valine methyl ester auxiliary
(which can be separated and recycled).

Synthesis Pathway Diagram

Schollkopf Auxiliary

(Bis-lactim ether) %L-?S“C»
Alkylated Intermediate Ring Opening > Acid Hydrolysis
Alkylation (Trans-induction) (0.25N HClI)

Purification

(2S)-2-Amino-4-methyl-
heptanoic Acid

1-Bromo-2-methylpentane

Click to download full resolution via product page

Figure 1: Stereoselective synthesis via Schollkopf auxiliary. The valine scaffold directs the
incoming 2-methylpentyl group to the opposite face, ensuring (S)-selectivity at the

-carbon.

Pharmacological Utility & Applications
Peptidomimetic Engineering

2-Amino-4-methylheptanoic acid is a "High-Impact" substitution residue. It is used when
standard Leucine or Phenylalanine residues fail to provide sufficient hydrophobic burial or
metabolic stability.
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» Hydrophobic Core Stabilization: The extended alkyl chain (C7 vs C5 in Leucine) increases
the buried surface area (BSA) upon binding. This is critical for disrupting protein-protein
interactions (PPIs) where the interface is large and flat.

» Proteolytic Resistance: Non-canonical side chains are poorly recognized by endogenous
proteases (e.g., Trypsin, Chymotrypsin). Incorporating this residue at cleavage sites (P1 or
P1' positions) can extend the plasma half-life of a peptide drug from minutes to hours.

Structure-Activity Relationship (SAR) Logic

When optimizing a peptide hit, this amino acid fits into a logical "Hydrophobic Scan":

Alanine: Baseline (no side chain).

Leucine/lsoleucine: Natural hydrophobic interaction.

2-Amino-4-methylheptanoic Acid:Enhanced hydrophobicity + Steric bulk.

Cyclohexylalanine: Bulky/Rigid hydrophobic interaction.
Decision Matrix: If a Leucine scan shows activity but low affinity

Switch to 2-Amino-4-methylheptanoic acid to fill the pocket more aggressively.

Biological Pathway Interaction
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Peptide Hit Identification

(Leucine at Pos X)

Hydrophobic Pocket Analysis

N

Pocket is Deep/Narrow? Pocket is Shallow/Wide?
Use Norleucine Use 2-Amino-4-methylheptanoic
(Linear) (Branched & Extended)

Outcome:
Increased Kd & t1/2

Click to download full resolution via product page

Figure 2: Decision tree for incorporating 2-Amino-4-methylheptanoic acid during Lead
Optimization.

Experimental Protocols
Fmoc-Protection for Solid Phase Peptide Synthesis
(SPPS)

To use this amino acid in standard SPPS, the free amine must be protected with Fmoc.
Protocol:

o Dissolution: Dissolve 2-Amino-4-methylheptanoic acid (1.0 eq) in 10% Na=COs solution
(pH ~9).
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e Addition: Add Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) (1.1 eq)
dissolved in Dioxane/Acetone (1:1).

e Reaction: Stir at room temperature for 18 hours. Monitor pH and maintain >8.5.
o Workup: Acidify with 1N HCI to pH 2. Extract with Ethyl Acetate (3x).

 Purification: Wash organic layer with brine, dry over MgSQOa4, and concentrate. Recrystallize
from Hexane/EtOAcC.

 Validation: Verify via tH-NMR (Look for Fmoc doublets at 7.3-7.8 ppm) and Mass Spec
(M+H™).

Coupling Strategy (SPPS)

Due to the steric bulk of the side chain, standard coupling may be sluggish.

 Activator: Use HATU/HOAL instead of HBTU/HOB.

o Stoichiometry: Increase AA:Activator:Base ratio to 4:3.9:8.

e Double Coupling: Perform the coupling reaction twice (2 x 45 min) to ensure completion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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